Cas no 1171999-97-5 (N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide
• CAS No: 1171999-97-5
• MF: C₁₇H₁₄N₄O₂S
• MW: 338.383661746979
• CID: 6377852
• PubChem ID: 30868288
• Update Time: 2025-06-30

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1171999-97-5
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide
• N-(1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]furan-2-carboxamide
• VU0647600-1
• F5581-0014
• N-(1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)furan-2-carboxamide
• AKOS024514027

• Inchi： 1S/C17H14N4O2S/c22-16(14-6-3-12-23-14)21(11-10-20-9-4-8-18-20)17-19-13-5-1-2-7-15(13)24-17/h1-9,12H,10-11H2
• InChI Key： NJTHDHLCELUAJX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(C1=CC=CO1)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 338.08374688g/mol
• Monoisotopic Mass: 338.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide

Professional Introduction to N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide (CAS No. 1171999-97-5)

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1171999-97-5, represents a fusion of heterocyclic moieties that make it a promising candidate for further investigation in drug discovery and development. The presence of both pyrazole and benzo[d]thiazole rings in its molecular structure suggests a rich chemical space for interaction with biological targets, which is a key consideration in modern medicinal chemistry.

The compound's structure consists of a furan-2-carboxamide core, which is further functionalized with an N-(2-(1H-pyrazol-1-yl)ethyl) group and an N-(benzo[d]thiazol-2-yl) moiety. This arrangement not only contributes to the molecule's complexity but also opens up multiple avenues for exploration regarding its pharmacological properties. The pyrazole ring is well-known for its role as a pharmacophore in various bioactive molecules, while the benzo[d]thiazole scaffold is recognized for its versatility in medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic compounds due to their inherent biological activity and structural diversity. The combination of pyrazole and benzo[d]thiazole in N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide positions it as a potential lead compound for the development of new drugs targeting various diseases. Specifically, the benzo[d]thiazole moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties, making it an attractive component for drug design.

Moreover, the furan-2-carboxamide group introduces a polar functional handle that can enhance solubility and bioavailability, which are critical factors in drug development. This feature, combined with the electron-deficient nature of the benzo[d]thiazole ring, suggests that the compound may exhibit interesting electronic properties that could be exploited in designing molecules with specific binding affinities.

The potential applications of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide are broad and span across multiple therapeutic areas. One of the most promising directions is its investigation as an anticancer agent. The pyrazole ring is known to interact with enzymes and receptors involved in cell proliferation and apoptosis, while the benzo[d]thiazole scaffold has shown efficacy against various cancer types. Preclinical studies have indicated that compounds incorporating these motifs can modulate key signaling pathways involved in tumor growth and progression.

Another area of interest is the antimicrobial activity of this compound. The structural features of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Given the growing concern over antibiotic resistance, there is a pressing need for novel antimicrobial agents, and this compound could serve as a valuable starting point for such efforts.

In addition to its potential as an anticancer and antimicrobial agent, N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)furan-2-carboxamide may also have applications in neurodegenerative diseases. The pyrazole ring has been shown to interact with neurotransmitter receptors, suggesting that this compound could modulate neuronal activity. Furthermore, the benzo[d]thiazole moiety has demonstrated neuroprotective effects in certain models, making it an intriguing component for further exploration.

The synthesis of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-y l)furan - 2 - carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1H-pyrazole derivatives and benzo[d]thiazole-based compounds. These intermediates are then coupled using appropriate coupling reagents under controlled conditions to form the desired product.

The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can significantly enhance the efficiency of this process. These methods allow for the formation of carbon-carbon bonds under mild conditions, minimizing side reactions and improving overall yields. Additionally, modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and ensuring its structural integrity.

In terms of pharmacokinetic properties, N-(2((1H-pyrazol - 1 - yl ) ethyl ) - N - (benz o [ d ] thia z ol - 2 - yl ) furan - 2 - carboxamide) exhibits several promising characteristics. The polar nature of the furan - 2 - carboxamide group enhances water solubility, which is crucial for oral bioavailability. Additionally, preliminary studies suggest that this compound has good metabolic stability, indicating that it may have a reasonable half-life once administered.

The pharmacological evaluation of N -( 2 ( ( 1 H - py ra z ol - 1 - yl ) eth yl ) - N -(benz o [ d ] thia z ol - 2 - yl ) furan - 2 - carboxamide) involves both in vitro and in vivo studies to assess its efficacy and safety profile. In vitro assays can provide initial insights into its biological activity by testing interactions with specific enzymes or receptors. These studies often employ radiological techniques or fluorescent probes to measure binding affinities and interactions.

In vivo studies are then conducted to evaluate the compound's behavior within living organisms. These experiments typically involve administering the compound to animal models at various doses to assess its efficacy against specific diseases or conditions. Parameters such as tumor growth inhibition, bacterial load reduction, or neurological improvements are monitored to determine the compound's therapeutic potential.

The safety profile of N -( 2 ( ( 1 H - py ra z ol - 1 - yl ) eth yl ) - N -(benz o [ d ] thia z ol - 2 - yl ) furan - 2 carboxamide) is another critical aspect that needs thorough evaluation before considering clinical trials. Toxicological studies are performed to assess potential side effects at different dose levels. These studies include acute toxicity tests as well as chronic exposure assessments to identify any long-term adverse effects.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N -( 2 (( 1 H-pyr az ol-l-y l ) eth y l )-N -(benz o [ d ] thia z ol-l-y l ) furan-l-car box amide). Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets by simulating these interactions computationally rather than experimentally p >

The future directions for research on this compound include exploring its mechanism(s)of action at both molecularand cellular levels . Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potentialand help guide further development efforts . Additionally , investigating analogues derived from similar structures could uncover new bioactive moleculeswith enhanced efficacy or improved pharmacokinetic profiles . p >

In conclusion , N -( 21( Hpy ra z ol-l-y l ) eth y l )-N -(be nz o [ d ] thia z ol-l-y l ) furan-lcar box am ide represents an exciting prospect i n pharma ceutical chemistry due t o i ts unique structural features . Its combi nation o f heterocyclic moieties offers numerous opportunities f or exploration across various therapeutic areas , particularly anticancer , antimicrobial , anti-inflammatory ,a nd neurodegenerative diseases . With continued research aimed at elucidating i ts pharma cological proper ties ,this com pound holds promise f or becoming one o f several important agents i n modern medicine . p >